Cas no 1261815-71-7 (1-bromo-4-chloro-2-isocyanatobenzene)

• Product Name: 1-bromo-4-chloro-2-isocyanatobenzene
• CAS No: 1261815-71-7
• MF: C₇H₃BrClNO
• MW: 232.461819887161
• MDL: MFCD18390594
• CID: 5242673
• PubChem ID: 79018167
• Update Time: 2025-05-21

1-bromo-4-chloro-2-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-chloro-2-isocyanato-
• 1-bromo-4-chloro-2-isocyanatobenzene

• MDL： MFCD18390594
• Inchi： 1S/C7H3BrClNO/c8-6-2-1-5(9)3-7(6)10-4-11/h1-3H
• InChI Key： SWLGJBJGXCCMGC-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(Cl)C=C1N=C=O

Additional information on 1-bromo-4-chloro-2-isocyanatobenzene

Introduction to 1-Bromo-4-Chloro-2-Isocyanatobenzene (CAS No: 1261815-71-7)

1-Bromo-4-chloro-2-isocyanatobenzene, also known by its CAS number 1261815-71-7, is a highly versatile aromatic compound with significant applications in various fields of chemistry, particularly in organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom, a chlorine atom, and an isocyanate group attached to a benzene ring. The presence of these functional groups makes it an excellent starting material for the synthesis of advanced materials, pharmaceuticals, and specialty chemicals.

The structure of 1-bromo-4-chloro-2-isocyanatobenzene is highly symmetrical, with the bromine and chlorine atoms positioned at the para and meta positions relative to the isocyanate group. This arrangement not only enhances its stability but also facilitates its reactivity in various chemical transformations. Recent studies have highlighted its potential as a building block for the development of novel polymeric materials with tailored properties, such as high thermal stability and mechanical strength.

In terms of synthesis, 1-bromo-4-chloro-2-isocyanatobenzene can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yield and purity, making it more accessible for industrial applications. For instance, researchers have reported the use of palladium-catalyzed cross-coupling reactions to synthesize this compound efficiently under mild conditions.

The applications of 1-bromo-4-chloro-2-isocyanatobenzene are vast and continually expanding. In the field of materials science, it serves as a key intermediate in the production of advanced polymers and composites. Its isocyanate group reacts readily with alcohols and amines, enabling the formation of high-performance polyurethanes and polyamides. These materials are widely used in industries such as automotive manufacturing, construction, and electronics due to their exceptional durability and resistance to environmental factors.

In pharmaceutical research, 1-bromo-4-chloro-2-isocyanatobenzene has been employed as a precursor for the synthesis of bioactive compounds with potential therapeutic applications. For example, recent studies have demonstrated its utility in the development of anticancer agents that target specific cellular pathways. The compound's ability to undergo various functional group transformations makes it an invaluable tool for medicinal chemists.

The latest advancements in green chemistry have also led to innovative approaches for synthesizing and utilizing 1-bromo-4-chloro-2-isocyanatobenzene. Researchers are increasingly focusing on sustainable methods that minimize waste and reduce environmental impact. For instance, catalytic systems based on renewable resources are being explored to facilitate the synthesis of this compound under eco-friendly conditions.

In conclusion, 1-bromo-4-chloro-2-isocyanatobenzene (CAS No: 1261815-71-7) stands out as a critical compound in modern chemistry due to its unique structure, reactivity, and wide-ranging applications. Its role as a building block for advanced materials and pharmaceuticals underscores its importance in both academic research and industrial settings. As scientific understanding continues to evolve, new opportunities for leveraging this compound's potential are expected to emerge.